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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

removing impurities leached from Pevikon (polyvinyl chloride - PVC) materials during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Pevikon and why is it used in laboratory settings?

A1: Pevikon is a trade name for a type of polyvinyl chloride (PVC), a versatile and widely used

polymer.[1] In laboratory and medical setting, PVC is often used for tubing, containers, and

other apparatus due to its flexibility, durability, and chemical resistance to many substances.[1]

[2]

Q2: What are the common impurities that can leach from Pevikon (PVC) products?

A2: Pevikon, being a PVC product, can leach several chemical additives that are used to

impart specific properties like flexibility and stability. The most common leached impurities

include:

Plasticizers: These are added to make the PVC flexible and can constitute a significant

portion of the material's weight (20-40%). The most prevalent plasticizer found to leach from

PVC is Di(2-ethylhexyl) phthalate (DEHP).[2][3] Other plasticizers like tri-(2-ethylhexyl)

trimellitate (TOTM) and Di-n-octyl phthalate (DNOP) may also be present.[3][4]
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Stabilizers: These prevent the degradation of PVC. Benzophenone, a UV stabilizer, has been

identified as a leachable.[2]

Antioxidants: These protect the polymer from oxidation. Butylated hydroxytoluene (BHT) is a

common antioxidant found to leach from PVC products.[2]

Lubricants: These aid in the manufacturing process. Palmitic acid and stearic acid are

examples of lubricants that can leach from PVC.[2]

Q3: How can these leached impurities affect my experiments?

A3: Leached impurities from Pevikon and other PVC materials can have significant impacts on

experimental outcomes, particularly in sensitive biological and chemical assays. These effects

can include:

Biological Interference: Phthalates like DEHP are known endocrine disruptors and can

interfere with cellular signaling pathways, potentially leading to erroneous results in cell-

based assays.[5]

Analytical Interference: Leachables can introduce extraneous peaks in analytical techniques

like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS), complicating the identification and quantification of target analytes.

[6]

Protein Destabilization: Certain extractables from plastics have been shown to increase

protein aggregation and oxidation.[7]

Toxicological Effects: The presence of potentially toxic leachables can compromise the

safety and validity of in-vitro and in-vivo studies.[8]

Troubleshooting Guide
This guide addresses specific issues that may arise from Pevikon-leached impurities and

provides systematic approaches to resolving them.

Issue 1: Unexplained or non-reproducible results in cell-
based assays.
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Possible Cause: Leached impurities from Pevikon/PVC tubing or containers may be interfering

with cellular processes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for assay interference.

Issue 2: Extraneous peaks observed in analytical
chromatography (HPLC, GC-MS).
Possible Cause: Plasticizers and other additives from Pevikon/PVC materials are co-eluting

with or appearing as contaminants in your samples.

Troubleshooting Steps:

System Blank: Run a blank injection of your mobile phase/solvent that has passed through

your experimental setup (including any Pevikon/PVC tubing) but without your analyte. This

will help confirm if the contamination is from your system.

Solvent Purity Check: Run a direct injection of your solvent from its original container to rule

out solvent contamination.

Implement a System Flush: If contamination is confirmed from the system, a thorough flush

with a strong solvent like isopropanol followed by acetonitrile can help remove adsorbed

plasticizers.[6]

Purify Samples: If the contamination is in the sample itself, use one of the purification

protocols outlined below before analysis.

Quantitative Data Summary
The following tables summarize reported concentrations of common leachables from PVC

materials. These values can vary significantly based on the specific product, temperature,

contact time, and the solvent/solution used.

Table 1: Concentration of Leached Plasticizers from PVC Medical Devices
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Plasticizer
Leached
Concentration

Contact Solution Reference

DEHP
1.1 mg/g of bag

material (1 day)
Bovine calf serum [9]

DEHP
3.3 mg/g of bag

material (5 days)
Bovine calf serum [9]

DEHP
98.90 ± 11.42 mg

(total)

Ethanol/water

simulant
[3]

TOTM
Predominant

plasticizer found
Simulant solution [3]

Table 2: Recovery of Phthalates from Water Samples using Solid-Phase Extraction (SPE)

Phthalate Recovery Rate (%) RSD (%) Reference

Dibutyl phthalate

(DBP)
95-105 < 5 [4]

Benzylbutylphthalate

(BBP)
95-105 < 5 [4]

Bis(2-ethylhexyl)

phthalate (DEHP)
95-105 < 5 [4]

Di-n-octyl phthalate

(DNOP)
95-105 < 5 [4]

Experimental Protocols
Protocol 1: Removal of Phthalates from Aqueous
Solutions using Solid-Phase Extraction (SPE)
This protocol is suitable for purifying aqueous buffers, cell culture media, and other aqueous

solutions from hydrophobic impurities like phthalates.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1216278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

